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Compound of Interest

Compound Name: n-hydroxyoctadecanamide

CAS No.: 6540-56-3

Cat. No.: B1616239 Get Quote

As a Senior Application Scientist, I frequently observe that long-chain aliphatic chelators are

mishandled in laboratory settings. Researchers often treat them as standard benign lipids,

overlooking the potent reactivity of their functional groups. N-hydroxyoctadecanamide (CAS:

6540-56-3), also known as stearohydroxamic acid, is a prime example.

Recognized on the EPA TSCA Chemical Substance Inventory[1], this compound is widely

utilized in drug development, the synthesis of redox-switchable semiconductor materials[2],

and the extraction of transition metals. While its long hydrophobic octadecyl tail makes it

insoluble in water, its hydroxamic acid head group is a powerful bidentate ligand. This dual

nature requires strict, causality-driven operational and disposal protocols to prevent severe

environmental contamination and ensure laboratory safety.

Physicochemical Profile & Hazard Causality
To handle N-hydroxyoctadecanamide safely, you must first understand how its molecular

structure dictates its physical behavior and environmental hazards. The table below

summarizes the critical quantitative data and the direct operational implications of these

properties.
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Parameter Value
Operational & Disposal
Implication

CAS Number 6540-56-3

Essential for accurate

hazardous waste manifest

labeling[1].

Molecular Formula C18H37NO2

Contains nitrogen; combustion

yields NOx gases, requiring a

scrubber-equipped incinerator.

Molecular Weight 299.49 g/mol

Critical for calculating precise

stoichiometric ratios during

metal chelation workflows.

Solubility
Soluble in Organics (e.g.,

Chloroform)

Spills cannot be cleaned with

water; requires solvent-based

wiping or HEPA vacuuming.

Chemical Class Aliphatic Hydroxamic Acid

Strong metal chelator; strictly

prohibited from drain disposal

to prevent metal mobilization.

Destruction Temp. > 1000°C

Requires high-temperature

industrial incineration to fully

break stable C-N and C-C

bonds.

The Causality of Environmental Hazard: Why is sink disposal strictly prohibited for a compound

that isn't acutely toxic to humans? If N-hydroxyoctadecanamide is introduced into wastewater

systems, its hydroxamate head group will bind to dormant heavy metals (such as lead,

cadmium, or radioactive isotopes) trapped in sludge and sediments[2]. This chelation renders

the metals soluble and highly bioavailable, drastically amplifying aquatic toxicity.

Experimental Workflow: Molybdenum (VI) Extraction
To contextualize the disposal procedures, it is essential to understand how the waste is

generated. N-hydroxyoctadecanamide is frequently used to extract transition metals like

Molybdenum (VI) from aqueous solutions, achieving up to 93% extraction efficiency.
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Step-by-Step Methodology:

Organic Phase Preparation: Weigh 2.99 g of N-hydroxyoctadecanamide (0.01 mol) and

dissolve it completely in 1.0 L of chloroform to yield a 10 mM organic phase. Expert Insight:

Always use a fume hood, as chloroform is a volatile halogenated solvent.

Aqueous Phase Adjustment: Prepare the aqueous Mo(VI) target solution. Adjust the pH to

exactly 4.0 using a sodium acetate/acetic acid buffer. Causality: At pH 4.0, the hydroxamic

acid group is optimally deprotonated to coordinate with the molybdenyl cation, while

preventing the precipitation of molybdenum hydroxides that occur at higher pH levels.

Liquid-Liquid Extraction: Transfer equal volumes (e.g., 100 mL) of the organic and aqueous

phases into a 250 mL PTFE-lined separatory funnel. Shake vigorously for 10 minutes.

Causality: Use PTFE-lined funnels because the hydroxamic acid will slowly chelate metal

ions from brass or steel stopcocks, contaminating your yield.

Phase Separation: Mount the funnel on a ring stand and allow 15 minutes for complete

separation. The denser chloroform layer, now containing the Mo-stearohydroxamate

complex, will settle at the bottom.

Waste Generation: Once the complex is isolated, any spent chloroform containing residual

metal-hydroxamate complexes must be immediately designated as Halogenated Heavy-

Metal Waste.

Proper Disposal Procedures & Waste Routing
Because N-hydroxyoctadecanamide is utilized in various states (pure powder, solvent-

dissolved, and metal-chelated), waste routing must be highly systematic. Every protocol below

is designed as a self-validating system to ensure EPA compliance and environmental

protection.

Step 1: Waste Segregation
Never mix N-hydroxyoctadecanamide waste streams.

Pure Solid Waste: Unused or spilled powder.
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Solvent Waste: Unreacted chemical dissolved in organic solvents.

Chelated Metal Waste: The byproduct of extraction workflows (as detailed above). Mixing

this with standard organic waste will contaminate the entire carboy with heavy metals,

exponentially increasing disposal costs.

Step 2: Primary Containment
Store all liquid waste in high-density polyethylene (HDPE) or PTFE carboys. Do not use unlined

metal cans. The residual chelating agent will react with the metal container over time, leading

to structural degradation and leaks.

Step 3: Spill Management & Decontamination
If the solid powder is spilled, do not dry sweep. Dry sweeping aerosolizes the waxy

particulates, creating an inhalation hazard.

Action: Use a HEPA-filtered vacuum dedicated to chemical spills, or wet-wipe the area using

paper towels lightly dampened with ethanol. Place all contaminated towels into a sealed

solid-waste container.

Step 4: Institutional Transfer & Incineration
The only approved method for the final destruction of N-hydroxyoctadecanamide is high-

temperature incineration (>1000°C).

Action: Label the waste clearly with its CAS number (6540-56-3)[1]. Ensure your

Environmental Health & Safety (EHS) department routes this to an incinerator equipped with

a nitrogen oxide (NOx) scrubber. Because the molecule contains an amide nitrogen,

standard combustion will generate toxic NOx gases unless properly scrubbed.

Waste Routing Decision Tree
To eliminate ambiguity on the laboratory floor, follow this logical routing diagram for all N-
hydroxyoctadecanamide waste.
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Logical workflow for N-hydroxyoctadecanamide waste routing based on metal chelation

status.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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